Cas no 1784874-23-2 (5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid)

• Product Name: 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid
• CAS No: 1784874-23-2
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 6053330
• PubChem ID: 84656734
• Update Time: 2025-07-23

5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z3243455489
• 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid
• 5-oxo-5H,6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid
• EN300-7440089
• 1784874-23-2

• Inchi： 1S/C7H5N3O3/c11-6(12)4-3-5-8-1-2-10(5)7(13)9-4/h1-3H,(H,9,13)(H,11,12)
• InChI Key： RNTZHOMQHSROIX-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)O)=CC2=NC=CN21

Computed Properties

• Exact Mass: 179.03309103g/mol
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 84.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid

Introduction to 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid (CAS No. 1784874-23-2)

5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784874-23-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen and oxygen atoms in its molecular framework contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural core of 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid consists of an imidazopyrimidine ring system, which is a fused bicyclic structure containing both imidazole and pyrimidine moieties. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating cellular processes. The presence of a carbonyl group at the 5-position and a carboxylic acid moiety at the 7-position further enhances its pharmacological potential by providing sites for functionalization and binding interactions.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic efficacy. 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid has emerged as a promising candidate due to its ability to inhibit various enzymatic pathways involved in inflammation, cancer, and infectious diseases. Its molecular structure suggests that it may interact with targets such as kinases, proteases, and transcription factors, which are key players in many disease pathways.

One of the most compelling aspects of 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid is its potential as a lead compound for the development of small-molecule inhibitors. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives of this compound that exhibit enhanced binding affinity and selectivity. These efforts have led to the discovery of several preclinical candidates that are being evaluated for their pharmacological activity in various disease models.

The carboxylic acid group at the 7-position of 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid provides a versatile handle for further chemical modification. This functionality can be used to introduce various substituents that modulate solubility, bioavailability, and metabolic stability. For instance, esterification or amidation of the carboxylic acid group can enhance oral bioavailability, while conjugation with other biomolecules may improve targeted delivery systems.

Recent studies have also explored the synthetic pathways for preparing 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid and its derivatives. Multi-step synthetic routes involving cyclization reactions, condensation reactions, and functional group transformations have been optimized to achieve high yields and purity. These synthetic strategies are crucial for scaling up production and making these compounds accessible for further preclinical and clinical investigations.

The pharmacokinetic properties of 5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid are another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that it exhibits moderate solubility in water and lipids, which may influence its distribution across different tissues. Additionally, its metabolic stability appears to be influenced by the presence of the carbonyl group and the carboxylic acid moiety.

In conclusion,5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid (CAS No. 1784874-23-2) represents a significant advancement in the development of novel heterocyclic compounds with therapeutic applications. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery. As research continues to uncover new derivatives and applications,5-Oxo-6H-imidazo[1,2-c]pyrimidine-7-carboxylic acid is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.